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Compound of Interest

Compound Name: 3-Chlorothietane 1,1-dioxide

Cat. No.: B095794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Chlorothietane 1,1-dioxide, a heterocyclic organic compound of interest in synthetic
chemistry and drug discovery. This document outlines its molecular characteristics and
provides a structured presentation of its key data.

Physicochemical Properties

The fundamental properties of 3-Chlorothietane 1,1-dioxide are summarized below. These
values are crucial for its application in experimental settings and for the prediction of its
behavior in chemical reactions.

Property Value Reference
Molecular Formula C3H5CIO2S [1]
Molecular Weight 140.59 g/mol [1]

CAS Number 15953-83-0 [11[2]
EINECS Number 604-604-1 [1]

Molecular Structure and Composition
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The molecular structure of 3-Chlorothietane 1,1-dioxide consists of a four-membered thietane
ring, substituted with a chlorine atom at the 3-position and two oxygen atoms double-bonded to
the sulfur atom, forming a sulfone group.

To elucidate the calculation of the molecular weight, the atomic composition is broken down in
the table below. The molecular weight is the sum of the atomic weights of all constituent atoms.

Y- — Atomic Weight ( Total Contribution (
g/mol ) g/mol )

Carbon (C) 3 12.011 36.033

Hydrogen (H) 5 1.008 5.040

Chlorine (CI) 1 35.453 35.453

Oxygen (O) 2 15.999 31.998

Sulfur (S) 1 32.06 32.06

Total 140.584

Note: The calculated molecular weight may vary slightly from the cited value due to differences
in the precision of atomic weights used.

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound like 3-Chlorothietane 1,1-dioxide in a research setting.
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Caption: Workflow for Chemical Compound Identification.

Experimental Protocols

This section is intended as a template and should be populated with specific experimental
details relevant to the user's research.
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Mass Spectrometry

 Instrumentation: [Specify the type of mass spectrometer used, e.g., Quadrupole, Time-of-
Flight]

« lonization Method: [Specify the ionization technique, e.g., Electrospray lonization (ESI),
Electron Impact (EI)]

o Sample Preparation: [Detail the solvent and concentration used for the sample]

» Data Analysis: [Describe the software and methods used to analyze the resulting mass
spectrum and determine the molecular weight]

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation: [Specify the NMR spectrometer and field strength, e.g., Bruker 400 MHz]
e Solvent: [Specify the deuterated solvent used, e.g., CDCI3]

o Experiments: [List the types of NMR experiments conducted, e.g., 1H NMR, 13C NMR,
COSY]

» Data Processing: [Outline the software used for processing and interpreting the NMR
spectra]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095794#3-chlorothietane-1-1-dioxide-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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